Cas no 812-00-0 (Phosphoric acid,monomethyl ester)

Phosphoric acid,monomethyl ester structure

812-00-0 structure

Product Name:Phosphoric acid,monomethyl ester

CAS No:812-00-0

Molecular Formula:CH₅O₄P

Molecular Weight:112.0218

CID:723862

PubChem ID:13130

Phosphoric acid,monomethyl ester Properties

Names and Identifiers

- Phosphoric acid,monomethyl ester
- methyl dihydrogen phosphate
- METHYL PHOSPHATE
- Dihydrogen methyl phosphate
- methanehydroxyphosphonic acid
- methyl phosphoric acid
- monomethyl phosphate
- O-Methyl phosphate
- phosphoric acid mono ester
- B1B92FE0-7CC2-45F3-94D3-DA8B65F81BEB
- methanol-phosphate
- MFCD00015936
- 4-01-00-01258 (Beilstein Handbook Reference)
- CHEMBL344340
- Methyl phosphate ((CH3O)(HO)2PO)
- methanolphosphate
- Phosphoric acid monomethyl ester
- Monomethylphophate
- NSC41908
- CAAULPUQFIIOTL-UHFFFAOYSA-N
- FT-0695119
- Phosphoric acid, monomethyl ester
- NSC 41908
- 12789-45-6
- Methyl phosphate ((MeO)(HO)2PO)
- NSC-41908
- NS00019499
- DTXSID2025684
- SCHEMBL19942
- Monomethyl dihydrogen phosphate
- Monomethylphosphate
- Epitope ID:150903
- EINECS 212-379-1
- 7C7GH393JL
- Methyl phosphate, (MeO)(HO)2PO
- BRN 1701224
- Methylphosphate
- Q23993898
- 812-00-0
- CHEBI:340824
- +Expand
- MDL： MFCD00015936
- InChIKey： CAAULPUQFIIOTL-UHFFFAOYSA-N
- Inchi： InChI=1S/CH5O4P/c1-5-6(2,3)4/h1H3,(H2,2,3,4)
- SMILES： COP(=O)(O)O

Computed Properties

Exact Mass: 111.99300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 111.99254563g/mol
Heavy Atom Count: 6
Complexity: 71.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.6
Topological Polar Surface Area: 66.8Å²

Experimental Properties

LogP: -0.27450
PSA: 76.57000

Phosphoric acid,monomethyl ester Synthesis

Phosphoric acid,monomethyl ester Related Literature

1. 716. The reactions of organic phosphates. Part I. The hydrolysis of methyl dihydrogen phosphate

C. A. Bunton,D. R. Llewellyn,K. G. Oldham,C. A. Vernon J. Chem. Soc. 1958 3574
2. Studies of decarboxylation in photolysis of α-carboxy-2-nitrobenzyl (CNB) caged compounds

John E. T. Corrie,V. Ranjit N. Munasinghe,David R. Trentham,Andreas Barth Photochem. Photobiol. Sci. 2008 7 84
3. Fragmentation of methyl hydrogen α-hydroxyiminobenzylphosphonates—kinetics, mechanism and the question of metaphosphate formation

Jehoshua Katzhendler,Hava Schneider,Rachel Ta-Shma,Eli Breuer J. Chem. Soc. Perkin Trans. 2 2000 1961
4. Photochemistry of phosphorus compounds. Part IX. Photolysis of trimethyl phosphate in aqueous solution

Hendrik P. Benschop,Mordehai Halmann J. Chem. Soc. Perkin Trans. 2 1974 1175
5. Synthesis, characterization and photocatalytic activity of Ag–TiO2 nanoparticulate film

P. V. R. K. Ramacharyulu,J. Praveen kumar,G. K. Prasad,A. R. Srivastava RSC Adv. 2015 5 1309
6. Smart textiles of MOF/g-C3N4 nanospheres for the rapid detection/detoxification of chemical warfare agents

Dimitrios A. Giannakoudakis,Yuping Hu,Marc Florent,Teresa J. Bandosz Nanoscale Horiz. 2017 2 356
7. The reactions of organic phosphates. Part VII. The mechanisms of hydrolysis of neopentyl dihydrogen phosphate and a comparison with methyl dihydrogen phosphate

C. A. Bunton,D. Kellerman,K. G. Oldham,C. A. Vernon J. Chem. Soc. B 1966 292
8. Some phosphate esters of biological importance

B. K. Tidd J. Chem. Soc. B 1971 1168
9. Metabolomic analysis of intestinal epithelial cell maturation along the crypt–villus axis

Huansheng Yang,Xia Xiong,Yulong Yin RSC Adv. 2016 6 27566
10. 9. Studies in phosphorylation. Part XXVI. The mechanism of phosphorylation by monoesters of phosphoramidic acid

N. K. Hamer J. Chem. Soc. 1965 46

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